Cas no 1263285-73-9 (5-Acetyl-2-bromobenzonitrile)

5-Acetyl-2-bromobenzonitrile structure
5-Acetyl-2-bromobenzonitrile structure
Product Name:5-Acetyl-2-bromobenzonitrile
CAS No:1263285-73-9
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD17676596
CID:1089716
Update Time:2025-04-20

5-Acetyl-2-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Acetyl-2-bromobenzonitrile
    • 5-Acetyl-2-bromo-benzonitrile
    • AK141319
    • 4-BROMO-3-CYANOACETOPHENONE
    • FCH1362153
    • ST2406044
    • AX8281506
    • MDL: MFCD17676596
    • Inchi: 1S/C9H6BrNO/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4H,1H3
    • InChI Key: JXUIGUNENZXIEQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(C)=O)=CC=1C#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.22 g/l) (25 º C),

5-Acetyl-2-bromobenzonitrile Pricemore >>

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